Cas no 1805622-91-6 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate
• CAS No: 1805622-91-6
• MF: C₁₁H₁₄F₂N₂O₂
• MW: 244.237869739532
• CID: 4803587
• Update Time: 2025-05-20

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

• Inchi： 1S/C11H14F2N2O2/c1-3-17-11(16)8-4-7(10(12)13)6(2)9(5-14)15-8/h4,10H,3,5,14H2,1-2H3
• InChI Key： RIYUBNHNQNIKST-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)N=C(CN)C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 264
• XLogP3: 1.3
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate

Ethyl 2-(Aminomethyl)-4-(Difluoromethyl)-3-Methylpyridine-6-Carboxylate (CAS No. 1805622-91-6): An Overview

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805622-91-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements related to this compound.

Chemical Structure and Properties

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate is a pyridine derivative with a difluoromethyl group and an aminomethyl substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The difluoromethyl group is known for its ability to enhance metabolic stability and improve pharmacokinetic profiles, making it an attractive feature for drug design. The aminomethyl group, on the other hand, can participate in various chemical reactions and interactions, contributing to the compound's reactivity and biological activity.

The molecular formula of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate is C₁₃H₁₅F₂N₂O₂, with a molecular weight of approximately 271.27 g/mol. The compound is typically synthesized through multi-step processes involving the coupling of appropriate precursors and subsequent functional group modifications. These synthetic routes are designed to ensure high yields and purity, which are crucial for further applications in pharmaceutical research.

Synthesis Methods

The synthesis of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate involves several key steps. One common approach begins with the preparation of a pyridine derivative containing the difluoromethyl group. This can be achieved through the reaction of a suitable pyridine precursor with a difluorocarbene source, such as diethyl fluoromalonate or difluoroacetic acid. The resulting difluoropyridine intermediate is then functionalized to introduce the aminomethyl group, typically through amination reactions using ammonia or primary amines.

The final step involves the esterification of the carboxylic acid moiety to form the ethyl ester. This can be accomplished using standard esterification techniques, such as treatment with ethanol in the presence of an acid catalyst. The overall synthetic route is optimized to minimize side reactions and maximize yield, ensuring that the final product meets high purity standards.

Biological Activity and Applications

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate has shown promising biological activity in various assays and studies. Recent research has focused on its potential as a lead compound for developing new drugs targeting specific biological pathways. For instance, studies have demonstrated that this compound exhibits potent inhibitory effects on certain enzymes involved in disease pathways, such as kinases and proteases.

In particular, Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate has been investigated for its anti-inflammatory properties. In vitro experiments have shown that it can effectively reduce the production of pro-inflammatory cytokines in immune cells, suggesting its potential use in treating inflammatory diseases such as arthritis and asthma. Additionally, preliminary studies have indicated that this compound may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative disorders.

Clinical Trials and Future Prospects

The promising results from preclinical studies have paved the way for further exploration of Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate in clinical settings. Several phase I clinical trials are currently underway to evaluate its safety and tolerability in human subjects. These trials are designed to assess pharmacokinetic parameters, such as absorption, distribution, metabolism, and excretion (ADME), as well as to identify any potential adverse effects.

If these initial trials yield positive outcomes, subsequent phase II and III trials will be conducted to evaluate the efficacy of the compound in treating specific diseases. The ultimate goal is to develop a safe and effective therapeutic agent that can improve patient outcomes and quality of life.

Conclusion

Ethyl 2-(aminomethyl)-4-(difluoromethyl)-3-methylpyridine-6-carboxylate (CAS No. 1805622-91-6) is a promising compound with unique structural features that make it an attractive candidate for pharmaceutical research. Its potential applications in treating inflammatory diseases and neurodegenerative disorders highlight its significance in drug development efforts. As research continues to advance, this compound may play a crucial role in addressing unmet medical needs and improving patient care.